Cas no 1706090-59-6 (4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1706090-59-6
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5366042
• Update Time: 2025-06-20

4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-3-yl)-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]methanone
• 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C17H20N2O2S/c1-12-5-3-4-6-14(12)16-7-8-19(9-10-22-16)17(20)15-11-13(2)21-18-15/h3-6,11,16H,7-10H2,1-2H3
• InChI Key： YQILJKOORBEUEJ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)ON=1)(N1CCC(C2=CC=CC=C2C)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane

Introduction to 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1706090-59-6)

4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane, identified by the CAS number 1706090-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazepane class, a heterocyclic structure known for its broad range of biological activities. The presence of a 5-methyl-1,2-oxazole moiety and a 2-methylphenyl substituent in its molecular framework endows it with unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural composition of 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane incorporates several key functional groups that contribute to its potential biological efficacy. The thiazepane core is a well-documented scaffold in medicinal chemistry, often associated with activities such as anti-inflammatory, antimicrobial, and anticonvulsant effects. The 5-methyl-1,2-oxazole group enhances the compound's complexity and may interact with biological targets in novel ways, while the 2-methylphenyl substituent introduces lipophilicity and may influence membrane permeability and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane may exhibit inhibitory activity against enzymes and receptors involved in pain signaling, neurodegenerative diseases, and cancer pathways. These preliminary findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 5-methyl-1,2-oxazole moiety necessitates careful handling of intermediate compounds to ensure regioselectivity and high yield. Similarly, the attachment of the 2-methylphenyl group demands optimization to minimize side reactions and maximize purity. Advances in synthetic methodologies have facilitated more efficient and scalable production processes for this compound.

In vitro studies have begun to explore the pharmacological profile of 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane, focusing on its interactions with key biological targets. Preliminary data indicate that this compound may modulate neurotransmitter release and receptor activity in neural tissues. Additionally, its structural features suggest potential applications in addressing disorders related to abnormal cell proliferation and inflammation. These early findings underscore the importance of further investigation into its mechanism of action.

The growing interest in heterocyclic compounds like thiazepanes stems from their versatility in drug design. The ability to modify various functional groups within the core structure allows for fine-tuning of biological activity while maintaining structural integrity. The incorporation of both polar (e.g., oxazole) and non-polar (e.g., phenyl) moieties enhances solubility and bioavailability, critical factors for successful drug candidates. As research progresses, compounds such as 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane are expected to play a significant role in addressing unmet medical needs.

Future directions in the study of this compound include exploring its pharmacokinetic properties and conducting preclinical trials to assess its safety and efficacy. Integration with high-throughput screening technologies will accelerate the identification of potential therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate laboratory findings into clinical advancements.

The development of novel pharmaceuticals relies heavily on innovative molecular design principles. By leveraging structural motifs like those found in 4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane, researchers can uncover new avenues for treating complex diseases. The combination of traditional organic synthesis techniques with modern biotechnological approaches offers exciting opportunities for discovering next-generation therapeutics.

In conclusion,4-(5-methyl-1,2-oxazole-3-carbonyl)-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1706090-59-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing innovative treatments across multiple therapeutic domains.